Cas no 1260649-37-3 (2-(2,6-difluoro-3-methylphenyl)ethanimidamide)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)ethanimidamide
• CAS No: 1260649-37-3
• MF: C₉H₁₀F₂N₂
• MW: 184.185908794403
• CID: 5950859
• PubChem ID: 91755497
• Update Time: 2025-06-08

2-(2,6-difluoro-3-methylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)ethanimidamide

• MDL： MFCD09745086
• Inchi： 1S/C9H10F2N2/c1-5-2-3-7(10)6(9(5)11)4-8(12)13/h2-3H,4H2,1H3,(H3,12,13)
• InChI Key： IQBMVLHYODFQMI-UHFFFAOYSA-N
• SMILES： C(N)(=N)CC1=C(F)C=CC(C)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,6-difluoro-3-methylphenyl)ethanimidamide

Recent Advances in the Study of 2-(2,6-Difluoro-3-methylphenyl)ethanimidamide (CAS: 1260649-37-3)

The compound 2-(2,6-difluoro-3-methylphenyl)ethanimidamide (CAS: 1260649-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro-methylphenyl structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 2-(2,6-difluoro-3-methylphenyl)ethanimidamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

Pharmacological studies have revealed that 2-(2,6-difluoro-3-methylphenyl)ethanimidamide exhibits potent activity against specific biological targets. For instance, it has been shown to modulate enzyme activity in pathways associated with inflammatory responses and metabolic disorders. In vitro and in vivo experiments have demonstrated its efficacy in reducing markers of inflammation and improving metabolic parameters, suggesting its potential as a therapeutic agent for conditions such as diabetes and autoimmune diseases.

In addition to its therapeutic potential, recent research has explored the safety profile of 2-(2,6-difluoro-3-methylphenyl)ethanimidamide. Toxicology studies have indicated that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings are crucial for advancing the compound into preclinical and clinical trials, where further evaluation of its pharmacokinetics and pharmacodynamics will be conducted.

Looking ahead, the development of 2-(2,6-difluoro-3-methylphenyl)ethanimidamide is expected to benefit from interdisciplinary collaborations. Combining insights from chemistry, biology, and medicine will be essential for optimizing its therapeutic potential and addressing any challenges that may arise during drug development. Future research directions may include exploring its applications in combination therapies and investigating its mechanisms of action at the molecular level.

In conclusion, 2-(2,6-difluoro-3-methylphenyl)ethanimidamide (CAS: 1260649-37-3) represents a promising candidate for pharmaceutical development. Its unique chemical structure, coupled with its demonstrated biological activity and safety profile, positions it as a valuable compound for further research. Continued efforts in synthesis optimization, pharmacological evaluation, and clinical translation will be key to unlocking its full therapeutic potential.